Cas no 51179-17-0 (Quinoline, 2,4,7-trimethoxy-)

Quinoline, 2,4,7-trimethoxy- structure
Product name:Quinoline, 2,4,7-trimethoxy-
Quinoline, 2,4,7-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 2,4,7-trimethoxy-
- 2,4,7-trimethoxyquinoline
- 51179-17-0
- DTXSID30789619
-
- Inchi: InChI=1S/C12H13NO3/c1-14-8-4-5-9-10(6-8)13-12(16-3)7-11(9)15-2/h4-7H,1-3H3
- InChI Key: XUYSBGBDEVKTKN-UHFFFAOYSA-N
- SMILES: COC1C=CC2C(=CC(=NC=2C=1)OC)OC
Computed Properties
- Exact Mass: 219.08959
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.6Ų
- XLogP3: 2.4
Experimental Properties
- PSA: 40.58
Quinoline, 2,4,7-trimethoxy- Related Literature
-
Mei Zhou RSC Adv., 2016,6, 113322-113326
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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Sheng-Guang Ban,Xiao-Hua Liu,Tao Ling,Cun-Ku Dong,Jing Yang,Xi-Wen Du RSC Adv., 2016,6, 2500-2503
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Rong Ding,Tingting Yan,Yi Wang,Yan Long,Guangyin Fan Green Chem., 2021,23, 4551-4559
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Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
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